Cas no 1012882-90-4 (Ethyl 5-chloro-2-iodobenzoate)

• Product Name: Ethyl 5-chloro-2-iodobenzoate
• CAS No: 1012882-90-4
• MF: C₉H₈ClIO₂
• MW: 310.516094207764
• MDL: MFCD18396098
• CID: 2109000
• PubChem ID: 51341862
• Update Time: 2025-09-27

Ethyl 5-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-2-iodobenzoate
• 5-chloro-2-iodo-Benzoic acid ethyl ester
• Benzoic acid, 5-chloro-2-iodo-, ethyl ester
• OWPXIJQRVCSSDJ-UHFFFAOYSA-N
• AK192770
• MFCD18396098
• C9H8ClIO2
• AKOS026671407
• C71067
• ethyl5-chloro-2-iodobenzoate
• SCHEMBL2033060
• DA-33770
• SY316806
• DS-10352
• 1012882-90-4
• DTXSID00679836
• DTXCID20630585
• Ethyl 5-chloro-2-iodobenzoate

• MDL： MFCD18396098
• Inchi： 1S/C9H8ClIO2/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
• InChI Key： OWPXIJQRVCSSDJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 309.926
• Monoisotopic Mass: 309.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.4

Experimental Properties

• PSA: 26.30000
• LogP: 3.12130

Ethyl 5-chloro-2-iodobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature